Cas no 102103-77-5 (2,4,6-Octatrienoic acid, 2,4,6-trimethyl-, ethyl ester, (2E,4E,6E)-)

• Product Name: 2,4,6-Octatrienoic acid, 2,4,6-trimethyl-, ethyl ester, (2E,4E,6E)-
• CAS No: 102103-77-5
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1131820
• PubChem ID: 71332740
• Update Time: 2025-04-20

2,4,6-Octatrienoic acid, 2,4,6-trimethyl-, ethyl ester, (2E,4E,6E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatrienoic acid, 2,4,6-trimethyl-, ethyl ester, (2E,4E,6E)-
• ethyl 2,4,6-trimethylocta-2,4,6-trienoate
• DTXSID20761126
• 102103-77-5

• Inchi： 1S/C13H20O2/c1-6-10(3)8-11(4)9-12(5)13(14)15-7-2/h6,8-9H,7H2,1-5H3
• InChI Key： PRPMAUVDRNJQPN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)=CC(C)=CC(=CC)C)=O

Computed Properties

• Exact Mass: 30.04698
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3